Carbon dioxide

• InChI: InChI=1S/CO2/c2-1-3
• InChI Key: CURLTUGMZLYLDI-UHFFFAOYSA-N
• Canonical SMILES: C(=O)=O
• Molecular Formula: CO2
• Related CAS: 26796-46-3
• DSSTOX Substance ID: DTXSID4027028
• Molecular Weight: 44.009 g/mol
• Physical Description: Carbon dioxide appears as a colorless odorless gas at atmospheric temperatures and pressures. Relatively nontoxic and noncombustible. Heavier than air and may asphyxiate by the displacement of air. Soluble in water. Forms carbonic acid, a mild acid. Under prolonged exposure to heat or fire the container may rupture violently and rocket. Used to freeze food, to control chemical reactions, and as a fire extinguishing agent., Carbon dioxide, refrigerated liquid appears as a colorless liquid. Relatively heavier than air and can asphyxiate by the displacement of air. Under prolonged exposure to heat or fire the container may rupture violently and rocket. Used as a refrigerant and in making carbonated beverages. Used to freeze food, to control chemical reactions and as a fire extinguishing agent., Carbon dioxide, solid appears as an odorless, white solid. Can cause damaging frostbite. Noncombustible and nontoxic. Liquefies at -109 °F. Can asphyxiate by displacement of air. Used as a refrigerant., Gas or Vapor; Gas or Vapor, Liquid; Liquid; NKRA; Other Solid, A colourless gas under normal environmental conditions with a slight pungent odour. Commercial carbon dioxide is shipped and handled as a liquid in pressurised cylinders or bulk storage systems, or in compressed solid blocks of ‘dry ice’. Solid (dry ice) forms usually contain added substances, such as propylene glycol or mineral oil, as binders, Colorless, odorless gas; Note: Shipped as a liquefied compressed gas. Solid form is utilized as dry ice; [NIOSH], Liquid, ODOURLESS COLOURLESS COMPRESSED LIQUEFIED GAS., Colorless, odorless gas., Colorless, odorless gas. [Note: Shipped as a liquefied compressed gas. Solid form is utilized as dry ice.]
• Boiling Point: Sublimes (NIOSH, 2023), -78.464 °C (sublimes), sublimes, Sublimes
• Flash Point: Not applicable
• Solubility: 0.2 % at 77 °F (NIOSH, 2023), In water, 2.9X10+3 mg/L at 25 °C, Solubility in water (mL CO2/100 mL H2O at 760 mm Hg): 171 at 0 °C; 88 at 20 °C; 36 at 60 °C, Solubility in water: 0.704X10-3 mole fraction of CO2 in the liquid phase at 25 °C (gas at a partial pressure of 101.325 kPa in equilibrium with the solution), Miscible with water (1.7 v/v at 0 °C, 0.76 v/v at 25 °C at 760 mm Hg partial pressure of CO2)., For more Solubility (Complete) data for Carbon dioxide (6 total), please visit the HSDB record page., 1.48 mg/mL at 25 °C, Solubility in water, ml/100ml at 20 °C: 88, (77 °F): 0.2%
• Density: 1.56 at -110.2 °F (USCG, 1999) - Denser than water; will sink, Absolute density: 0.1146 lb/cu ft at 25 °C; density: (gas at 0 °C) 1.976 g/L at 760 mm Hg; (liq at 0 °C) 0.914 at 34.3 atm; (solid) at -56.6 °C) 1.512; critical density: 0.464, Density: 1.799 g/L, Liquid: volatile, odorless, density 1.101 at -37 °C, specific volume 8.76 cu ft/lb at 70 °F, Absolute density, gas at 101.325 kPa at 0 °C: 1.9770 kg/cu m; relative density, gas at 101.325 kPa at 0 °C (Air = 1): 1.53, Latent heat of vaporization = 353.4 J/g at the triple point; 231.3 J/g at 0 °C; viscosity = 0.015 mPa-sec at 298 K and 101.3 kPa; gas density = 1.976 g/L at 273 K and 101.3 kPa, 1.56 at -110.2 °F, 1.53(relative gas density)
• Vapor Density: 1.53 (NIOSH, 2023) - Heavier than air; will sink (Relative to Air), 1.53 at 78.2 °C (Air = 1), Relative vapor density (air = 1): 1.5, 1.53
• Vapor Pressure: 56.5 atm (NIOSH, 2023), Vapor pressure = 10.5 mm Hg at -120 °C; 104.2 mm Hg at -100 °C; 569.1 mm Hg at -82 °C, 4.83X10+4 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 5720, 56.5 atm
• Mechanism of Action: Data not found., Supercritical carbon dioxide possesses germicide (bactericide and sporicide) effect. Despite of the fact, that this effect is used in industrial sterilization processes, the sterilization mechanism at molecular level is unclear. Our hypotheses can provide a molecular-biological explanation for the phenomenon. We believe that in supercritical state CO(2) reacts competitively with Met-tRNA(fMet), the formation rate and the amount of formyl-methionyl-tRNA (fMet-tRNA(fMet)) will be diminished by irreversible substrate consumption. The fMet-tRNA(fMet) possesses a key role in prokaryotic protein synthesis, being almost exclusively the initiator aminoacyl-tRNA. The formed carbamoyl-methionyl-tRNA (cMet-tRNA(fMet)), probably stable only under pressure and high CO(2) concentration, is stabilized by forming a ternary molecular complex with the GTP-form of the translational initiation factor 2 (GTP-IF2). This complex is unable to dissociate from preinitiation 70S ribosomal complex because of strong polar binding between the protein C-2 domain and the modified initiator aminoacyl-tRNA. The IF2-fMet-tRNA(fMet)-blocked 70S ribosomal preinitiation complex does not decompose following the GTP hydrolysis, becoming unable to synthesize proteins. The death of the microbial cell is caused by inhibition of the protein synthesis and energetic depletion. Moreover, we propose a possible mechanism for the accumulation of cMet-tRNA(fMet) in the bacterial cell. Since the translational process is an important target for antibiotics, the proposed mechanism could be a work hypothesis for discovery of new antibiotics. Made by high conservative character of prokaryotic translation initiation, the proposed IF2 pathway deterioration strategy may conduct to obtaining selective (with low mammalian toxicity) antimicrobials and at the same time, with reduced possibility of the drug resistance development., ... Well fed C. elegans (roundworm) avoid CO2 levels above 0.5%. Animals can respond to both absolute CO2 concentrations and changes in CO2 levels within seconds. Responses to CO2 do not reflect avoidance of acid pH but appear to define a new sensory response. Sensation of CO2 is promoted by the cGMP-gated ion channel subunits TAX-2 and TAX-4, but other pathways are also important. Robust CO2 avoidance in well fed animals requires inhibition of the DAF-16 forkhead transcription factor by the insulin-like receptor DAF-2. Starvation, which activates DAF-16, strongly suppresses CO2 avoidance. Exposure to hypoxia (<1% O2) also suppresses CO2 avoidance via activation of the hypoxia-inducible transcription factor HIF-1. The npr-1 215V allele of the naturally polymorphic neuropeptide receptor npr-1, besides inhibiting avoidance of high ambient O2 in feeding C. elegans, also promotes avoidance of high CO2. C. elegans integrates competing O2 and CO2 sensory inputs so that one response dominates. Food and allelic variation at NPR-1 regulate which response prevails. These results suggest that multiple sensory inputs are coordinated by C. elegans to generate different coherent foraging strategies., ... Adult Caenorhabditis elegans (roundworm) display an acute avoidance response upon exposure to CO2 that is characterized by the cessation of forward movement and the rapid initiation of backward movement. This response is mediated by a cGMP signaling pathway that includes the cGMP-gated heteromeric channel TAX-2/TAX-4. CO2 avoidance is modulated by multiple signaling molecules, including the neuropeptide Y receptor NPR-1 and the calcineurin subunits TAX-6 and CNB-1. Nutritional status also modulates CO2 responsiveness via the insulin and TGFbeta signaling pathways. CO2 response is mediated by a neural circuit that includes the BAG neurons, a pair of sensory neurons of previously unknown function. TAX-2/TAX-4 function in the BAG neurons to mediate acute CO2 avoidance. ... C. elegans senses and responds to CO2 using multiple signaling pathways and a neural network that includes the BAG neurons and this response is modulated by the physiological state of the worm.
• Impurities: May contain traces of hydrogen sulfide and sulfur dioxide., The main impurities present in ... carbon dioxide /from natural sources / are methane and hydrogen sulfide., The necessary degree of purity is dependent on the final use to which the carbon dioxide is put. Because a large proportion is used in the food and drink industries, the major criteria for the quality of the carbon dioxide are that it should be free of odor and taste. Thus, all contaminants that could contribute to these two properties (e.g., sulfur compounds, oils, and hydrocarbons) should be removed, preferably to less than mg/kg levels. The main impurities present to any significant degree in the final purified product are usually nitrogen, oxygen, and argon (from air), and hydrogen and carbon monoxide (if the carbon dioxide came from a process-gas source).
• Color/Form: Colorless gas, Liquid: colorless, Solid (dry ice): white, snow-like flakes or cubes, Colorless ... gas [Note: Shipped as a liquefied compressed gas. Solid form is utilized as dry ice].
• CAS No.: 124-38-9, 14485-07-5, 18923-20-1
• Melting Point: -109.3 °F (USCG, 1999), -109 °F (Sublimes) (NIOSH, 2023), -56.558 °C (triple point), -56.5 °C, -109 °F (sublimes), -109 °F (Sublimes)

Description

Carbon dioxide is a colorless, odorless gas that is vital to life on Earth. It is composed of one carbon atom covalently double bonded to two oxygen atoms, forming the chemical formula CO₂ . This compound is a minor component of Earth’s atmosphere, making up about 0.04% by volume . It is produced through the combustion of carbon-containing materials, fermentation, and respiration of animals, and is utilized by plants in the photosynthesis of carbohydrates .

Synthetic Routes and Reaction Conditions:

Laboratory Preparation: this compound can be prepared in the laboratory by reacting calcium carbonate (marble chips) with hydrochloric acid.

Industrial Production Methods:

Combustion of Fossil Fuels: this compound is produced as a by-product of burning fossil fuels such as coal, oil, and natural gas.

Fermentation: During the fermentation process, organic materials such as sugars are converted into alcohol and this compound by yeast.

Lime Kilns: this compound is produced when limestone (calcium carbonate) is heated in lime kilns to produce lime (calcium oxide) and this compound.

Types of Reactions:

Reaction with Water: this compound reacts with water to form carbonic acid: [ \text{CO}_2 + \text{H}_2\text{O} \rightarrow \text{H}_2\text{CO}_3 ] Carbonic acid is a weak acid that partially dissociates in water to form bicarbonate and hydrogen ions.

Reaction with Bases: this compound reacts with bases to form carbonates and bicarbonates. For example, with calcium hydroxide: [ \text{Ca(OH)}_2 + \text{CO}_2 \rightarrow \text{CaCO}_3 + \text{H}_2\text{O} ] Further reaction with excess this compound forms calcium bicarbonate: [ \text{CaCO}_3 + \text{CO}_2 + \text{H}_2\text{O} \rightarrow \text{Ca(HCO}_3\text{)}_2 ]

Reduction Reactions: this compound can be reduced to carbon monoxide using a reducing agent such as hydrogen or carbon at high temperatures: [ \text{CO}_2 + \text{H}_2 \rightarrow \text{CO} + \text{H}_2\text{O} ]

Common Reagents and Conditions:

Hydrochloric Acid: Used in the laboratory preparation of this compound.

Calcium Carbonate: Reacts with acids to produce this compound.

High Temperatures: Required for the reduction of this compound to carbon monoxide.

Major Products Formed:

Carbonic Acid: Formed when this compound reacts with water.

Calcium Carbonate: Formed when this compound reacts with calcium hydroxide.

Carbon Monoxide: Formed through the reduction of this compound.

Chemistry:

Catalysis: this compound is used in various catalytic processes, including the synthesis of methanol and other chemicals.

Supercritical Fluid: Supercritical this compound is used as a solvent in chemical reactions and extractions due to its unique properties.

Biology:

Photosynthesis: Plants use this compound in the process of photosynthesis to produce glucose and oxygen.

Respiration Studies: this compound levels are monitored in studies of cellular respiration and metabolic processes.

Medicine:

Medical Gas: this compound is used as an insufflation gas during minimally invasive surgeries to enlarge and stabilize body cavities.

Cryotherapy: Solid this compound (dry ice) is used in cryotherapy to freeze and remove warts and other skin lesions.

Industry:

Enhanced Oil Recovery: this compound is injected into oil reservoirs to increase the extraction of crude oil.

Carbonation: Used in the production of carbonated beverages.

Mechanism of Action

Target of Action

Carbon dioxide (CO2) is a naturally occurring chemical compound that plays a vital role in the life processes of all organisms, including plants, animals, fungi, and some bacteria . Its primary targets are the cells of these organisms, where it participates in various biochemical reactions. In plants, CO2 is the primary raw material for photosynthesis, a process that converts CO2 and water into glucose and oxygen . In animals, CO2 is a waste product of cellular respiration .

Mode of Action

CO2 interacts with its targets primarily through two processes: photosynthesis in plants and cellular respiration in animals . In photosynthesis, CO2 is absorbed by plant cells and converted into glucose and oxygen in the presence of sunlight . In cellular respiration, glucose is broken down to produce energy, water, and CO2 . CO2 produced in this process is then released into the atmosphere through exhalation .

Biochemical Pathways

CO2 plays a crucial role in several biochemical pathways. In photosynthesis, it is used to produce glucose, which is then used to generate energy through cellular respiration . In animals, CO2 is involved in the regulation of blood pH through the bicarbonate buffer system . It is also a substrate in the carboxylation reactions, where it is used to produce compounds like glucose in plants and certain amino acids in animals .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of CO2 are quite unique. Being a small, non-polar molecule, CO2 can easily cross biological membranes through passive diffusion . Once inside the body, it is distributed throughout the tissues via the bloodstream.

Result of Action

The action of CO2 at the molecular and cellular level results in several effects. In plants, it leads to the production of glucose and oxygen, which are essential for plant growth and survival . In animals, CO2 plays a crucial role in maintaining the pH balance of the blood . Elevated levels of CO2 can lead to cellular and tissue damage, as seen in conditions like hypercapnia .

Action Environment

The action of CO2 is influenced by various environmental factors. For instance, the rate of photosynthesis in plants is directly proportional to the concentration of CO2 in the atmosphere . Similarly, the rate of cellular respiration in animals is influenced by the concentration of CO2 in the body . Changes in environmental conditions, such as temperature and humidity, can also affect the solubility and diffusion of CO2, thereby influencing its action .

Biochemical Analysis

Biochemical Properties

In biochemical reactions, carbon dioxide interacts with several enzymes and proteins. For instance, in photosynthesis, the enzyme Ribulose-1,5-bisphosphate carboxylase/oxygenase (RuBisCO) catalyzes the reaction of CO2 with Ribulose-1,5-bisphosphate (RuBP) to produce two molecules of 3-phosphoglycerate .

Cellular Effects

This compound influences various cellular processes. In mammalian cells, it is involved in the regulation of intracellular pH and cell signaling pathways. High levels of CO2 can lead to acidosis, affecting cellular metabolism and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. For instance, in the carbonic anhydrase enzyme, CO2 binds to the active site of the enzyme, where it is converted to bicarbonate and a proton .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For instance, in cell culture studies, prolonged exposure to high levels of CO2 can lead to changes in cell morphology and function .

Dosage Effects in Animal Models

In animal models, the effects of this compound can vary with different dosages. High doses of CO2 can lead to respiratory acidosis, while chronic exposure to lower levels can affect metabolic processes .

Metabolic Pathways

This compound is involved in several metabolic pathways. In the citric acid cycle, it is produced as a byproduct of the oxidation of acetyl CoA. It is also involved in the urea cycle, where it combines with ammonia to form carbamoyl phosphate .

Transport and Distribution

In the body, this compound is transported in the blood, primarily as bicarbonate ions. It is also distributed within cells and tissues, where it can influence various cellular processes .

Subcellular Localization

Within cells, this compound is found in the cytoplasm and mitochondria. Its localization can affect its activity and function, such as its role in the citric acid cycle in the mitochondrial matrix .

Comparison with Similar Compounds

Carbon Monoxide (CO): A colorless, odorless gas that is highly toxic. Unlike carbon dioxide, carbon monoxide binds to hemoglobin in the blood, preventing oxygen transport.

Methane (CH₄): A colorless, odorless gas that is a potent greenhouse gas. Methane is more effective than this compound at trapping heat in the atmosphere.

Carbonic Acid (H₂CO₃): Formed when this compound dissolves in water. It is a weak acid that partially dissociates into bicarbonate and hydrogen ions.

Uniqueness of this compound:

Role in Photosynthesis: this compound is essential for photosynthesis, a process that sustains life on Earth.

Greenhouse Gas: this compound is a significant greenhouse gas, contributing to global warming and climate change.

Versatility: this compound is used in a wide range of applications, from medical procedures to industrial processes.

Synthesis routes and methods I

Procedure details

8 g of sodium hydrogencarbonate was dissolved in 120 g of water and mixed with a suspension of 32 g lornoxicam in 600 g of ethanol. While forming gaseous carbon dioxide, lornoxicam dissolved. 100 g of Pharmacoat 606W was added and dissolved. 212 g of sodium hydrogen carbonate was admixed and dissolved. The solution obtained was mixed with Avicel in a lab size mixer. The wet mixture was dried and then magnesium stearate and polyplasdone XL were admixed in the lab scale mixer.

Synthesis routes and methods II

Procedure details

FIGURE shows an embodiment of the process according to the invention. The sodium zeolite is treated in an ion exchanger stage first with an aqueous ammonium carbonate solution, then with an aqueous lanthanum nitrate solution. Thereafter, treated zeolite and mother liquor are separated by a suitable process, for example filtration, and optionally dried. The zeolite thus pretreated is calcined in a furnace, releasing ammonia. These stages can be conducted twice or more in succession. The mother liquor from the removal stage is supplied to a column which comprises a stripping section and is heated at the bottom with an evaporator or by direct addition of steam. The temperature increase drives out ammonia and carbon dioxide, entraining water in the form of steam. The vaporous mixture is condensed in a direct or indirect condenser, and ammonia and carbon dioxide recombine with water to give aqueous ammonium carbonate. The ammonium carbonate solution thus obtained is recycled into the ion exchange stage. Via the bottom of the column, an aqueous sodium carbonate solution is discharged. The ammonia from the calcining furnace is optionally conducted with supplementary ammonia and carbon dioxide into the column upstream of the condenser.

Synthesis routes and methods III

Procedure details

Amine unit 530 was operated to substantially remove hydrogen sulfide vapors from sour gas streams using an MDEA contactor-regenerator loop. Hydrogen sulfide and carbon dioxide vapors resulting from the MDEA treatment process were collected in acid gas stream 534, exiting amine unit 530. Resultant sweet vapors were collected in sweet gas stream 532 and transferred from amine unit 530 to fractionator 540.

Synthesis routes and methods IV

Procedure details

A 10:1 mole ratio of ethylene carbonate to dipropylene glycol is heated with stirring under a nitrogen atmosphere for 4 hours at 175° C. using 0.5 percent sodium stannate trihydrate as catalyst to give 100 percent ethylene carbonate conversion to a poly(alkylene carbonate) polyol with 14.7 percent carbon dioxide The catalyst is removed as in Example 1.

Synthesis routes and methods V

Procedure details

A 50:1 mole ratio of ethylene carbonate:monoethylene glycol is heated with stirring under a nitrogen atmosphere for 88 hours at 135° C. using 0.2 percent Na2SnO3.3H2O as catalyst to give 96.6 percent ethylene carbonate conversion to a poly(alkylene carbonate) polyol with 27.6 percent carbon dioxide.